5-ethynyl-3-methylpyridine-2-carbonitrile

• CAS RN: 2648957-72-4
• Molecular Formula: C9H6N2
• Molecular Weight: 142.2

Description

5-Ethynyl-3-methylpyridine-2-carbonitrile, also known as 5-E3MPC, is a synthetic organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 159.16 g/mol and a melting point of 83.5 °C. 5-E3MPC is a versatile molecule that has a wide range of applications in the fields of biochemistry, pharmacology, and organic chemistry.

Scientific Research Applications

5-ethynyl-3-methylpyridine-2-carbonitrile has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in biochemistry, and as an inhibitor in pharmacology. In biochemistry, this compound is used as a catalyst in the synthesis of peptides, proteins, and nucleic acids. In pharmacology, this compound is used as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins. In organic synthesis, this compound is used as a reagent to synthesize a variety of compounds, including heterocyclic compounds, polymers, and dyes.

Mechanism of Action

The mechanism of action of 5-ethynyl-3-methylpyridine-2-carbonitrile is not fully understood. However, it is believed that the compound acts as a proton donor, donating a proton to the substrate molecule to facilitate the desired reaction. This proton donation is believed to be facilitated by the presence of the nitrogen atom in the molecule, which is electron-rich and can act as a proton acceptor. The proton donation is also believed to be facilitated by the presence of the ethynyl group, which can act as a proton donor.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound may have anti-inflammatory and antioxidant effects. In addition, it is believed that this compound may have the ability to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-ethynyl-3-methylpyridine-2-carbonitrile in laboratory experiments include its low cost, its ease of synthesis, and its wide range of applications. The main limitation of using this compound in laboratory experiments is its lack of specificity, as it can react with a variety of substrates and catalysts.

Future Directions

The future directions for 5-ethynyl-3-methylpyridine-2-carbonitrile research include further exploration of its biochemical and physiological effects, development of new synthesis methods, and investigation of its potential applications in drug discovery and development. In addition, further research is needed to fully understand its mechanism of action and to develop new methods for its synthesis. Finally, further research is needed to explore its potential as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

5-ethynyl-3-methylpyridine-2-carbonitrile can be synthesized from a variety of starting materials, including pyridine-2-carboxaldehyde, ethynylmagnesium bromide, and triethyl phosphite. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and proceeds through a series of steps to form the desired product. The reaction is typically conducted at a temperature of about 100 °C and requires a catalyst, such as palladium, to facilitate the reaction.